(7-Mercapto-indan-4-yloxy)-acetic Acid Methyl Ester

• Molecular Formula: C12H14O3S
• Molecular Weight: 238.30 g/mol
• IUPAC Name: methyl 2-[(7-sulfanyl-2,3-dihydro-1H-inden-4-yl)oxy]acetate
• InChI: InChI=1S/C12H14O3S/c1-14-12(13)7-15-10-5-6-11(16)9-4-2-3-8(9)10/h5-6,16H,2-4,7H2,1H3
• InChI Key: SYQAXUAVRVDBBM-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)COC1=C2CCCC2=C(C=C1)S

Description

(7-Mercapto-indan-4-yloxy)-acetic Acid Methyl Ester is a useful research compound. Its molecular formula is C12H14O3S and its molecular weight is 238.30 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

(7-Thiocyanato-indan-4-yloxy)-acetic acid methyl ester (Example 1C) (3.09 g, 12.9 mmol) was dissolved in 30 ml methanol. Dithiothreitol (2.6 g) was added followed by sodium borohydride (200 mg). The reaction was stirred for 1 hour followed by concentration to an oil. The crude product was dissolved in 200 ml dichloromethane and filtered through silica gel and eluted with 200 ml dichloromethane. The product was then recrystallized from ethyl acetate/heaxanes to afford the title product. MS m/z 239 (M+1).

Synthesis routes and methods II

Procedure details

7-Thiocyanato-indan-4-ol (Example 7B) (1.47 g, 7.7 mmol), cesium carbonate (3.77 g, 11.6 mmol) and methyl bromoacetate (1.24 g, 8.08 mmol) were stirred in 20 ml acetonitrile at ambient temperature for 4 h. The reaction was filtered and concentrated. The crude product was treated under the conditions of Example 2D to afford the title product. MS m/z 239 (M+1).